Cas no 553-53-7 (Nicotinohydrazide)

• Product Name: Nicotinohydrazide
• CAS No: 553-53-7
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD00006383
• CID: 82505
• PubChem ID: 11112
• Update Time: 2025-04-18

Nicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• Nicotinohydrazide
• (3-pyridylcarbonyl)hydrazine
• 3-Pyridinecarboxylic acid, hydrazide
• 3-Pyridinecarboxylic hydrazide
• 3-Pyridoyl Hydrazine
• 3-Pyridylcarbonylhydrazine
• Hydrazine, nicotinoyl-
• Nicotinic Acid Hydrazide
• Nicotinic hydrazide
• 3-Isoniazid
• nicotinic hydrazine
• pyridine-3-carbohydrazide
• nicotinoyl-hydrazin
• NSC-18775
• 3-Pyridoylhydrazine
• EINECS 209-041-0
• Niazid
• AI3-17494
• UNII-AF1LLO72TM
• CCRIS 1374
• NSC-41703
• BS-3780
• M02155
• HY-W012617
• SY033050
• NCGC00258220-01
• Nicotinoyl hydrazide
• STR00999
• F0001-1451
• SCHEMBL258390
• Nicotinic hydrazide, Vetec(TM) reagent grade, 97%
• 553-53-7
• W-105568
• Nicotinoylhydrazine
• F16329
• AF1LLO72TM
• NSC 36088
• DTXSID6020933
• WLN: T6NJ CVMZ
• NS00033298
• AMY836
• AKOS000119627
• ISONIAZID IMPURITY D [EP IMPURITY]
• BB 0240607
• EN300-18499
• Nicotinoyl hydrazine
• CS-W013333
• A830602
• Nicotinylhydrazide
• FT-0632378
• CHEMBL124495
• N0087
• N-(TERT-BUTOXYCARBONYL)PHOSPHORAMIDICACIDDIETHYLESTER
• MFCD00006383
• NSC 18775
• 3-pyridinecarbohydrazide
• Nicotinyl hydrazide
• DTXCID40933
• NSC36088
• NicotinicHydrazide
• NICOTINIC ACID, HYDRAZIDE
• NSC41703
• Z58981809
• pyridine-3-carboxylic acid hydrazide
• Tox21_200666
• InChI=1/C6H7N3O/c7-9-6(10)5-2-1-3-8-4-5/h1-4H,7H2,(H,9,10
• A870216
• NSC18775
• Q27273901
• J-610086
• WS 102
• Nicotinylhydrazine
• 3-Pyridinecarboxylic acid hydrazide
• NSC-36088
• nicotinic acid hydrazone
• CAS-553-53-7
• Nicotinic hydrazide, 97%
• NCGC00248790-01
• BBL003565
• ISONIAZID IMPURITY D (EP IMPURITY)
• 3-Pyridinecarboxamide, 2'-amino-
• DB-052717
• ALBB-025730
• STK034751
• pyridine, 3-hydrazinocarbonyl-

• MDL： MFCD00006383
• Inchi： 1S/C6H7N3O/c7-9-6(10)5-2-1-3-8-4-5/h1-4H,7H2,(H,9,10)
• InChI Key： KFUSANSHCADHNJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NN
• BRN： 119299

Computed Properties

• Exact Mass: 137.05900
• Monoisotopic Mass: 137.058912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 68

Experimental Properties

• Color/Form: Cream or white solid
• Density: 1.2620 (rough estimate)
• Melting Point: 159-161 °C (lit.)
• Boiling Point: 251.97°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.6910 (estimate)
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: Soluble in alcohol, water.
• PSA: 68.01000
• LogP: 0.77630

Nicotinohydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S26-S36/37/39
• RTECS：QT1750000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD3624)
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Risk Phrases：R40
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides